Cas no 104629-95-0 (methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate)
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate
- 104629-95-0
- EN300-1807706
-
- Inchi: 1S/C7H14O3S/c1-10-7(9)5-6(8)3-4-11-2/h6,8H,3-5H2,1-2H3/t6-/m1/s1
- InChI Key: UKWDQJHBMUIIJL-ZCFIWIBFSA-N
- SMILES: S(C)CC[C@H](CC(=O)OC)O
Computed Properties
- Exact Mass: 178.06636548g/mol
- Monoisotopic Mass: 178.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 71.8Ų
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1807706-0.05g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 0.05g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1807706-0.1g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 0.1g |
$1459.0 | 2023-09-19 | ||
| Enamine | EN300-1807706-0.25g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 0.25g |
$1525.0 | 2023-09-19 | ||
| Enamine | EN300-1807706-0.5g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 0.5g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1807706-1.0g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 1g |
$1658.0 | 2023-06-03 | ||
| Enamine | EN300-1807706-2.5g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 2.5g |
$3249.0 | 2023-09-19 | ||
| Enamine | EN300-1807706-5.0g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 5g |
$4806.0 | 2023-06-03 | ||
| Enamine | EN300-1807706-10.0g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 10g |
$7128.0 | 2023-06-03 | ||
| Enamine | EN300-1807706-1g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 1g |
$1658.0 | 2023-09-19 | ||
| Enamine | EN300-1807706-5g |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate |
104629-95-0 | 5g |
$4806.0 | 2023-09-19 |
methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate
Research Briefing on Methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate (CAS: 104629-95-0) in Chemical Biology and Pharmaceutical Applications
Methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate (CAS: 104629-95-0) is a chiral ester derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its hydroxyl and methylsulfanyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of novel therapeutics, particularly in the context of enzyme inhibition and metabolic pathway modulation.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility as a precursor for the synthesis of γ-butyrolactone derivatives, which are known for their neuroprotective and anti-inflammatory properties. The research highlighted the compound's stereospecificity, which is critical for achieving high enantiomeric purity in downstream applications. The study employed nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the structural integrity and purity of the synthesized derivatives.
In another recent development, a team from the University of Cambridge reported the use of methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate in the design of prodrugs targeting mitochondrial dysfunction. The prodrugs, which leverage the compound's ability to penetrate cellular membranes, demonstrated enhanced bioavailability and targeted delivery in preclinical models. These findings were published in Nature Chemical Biology and underscore the compound's potential in addressing unmet medical needs in metabolic disorders.
Further research has explored the compound's role in biocatalysis. A 2024 paper in ACS Catalysis detailed its use as a substrate for engineered enzymes in asymmetric synthesis. The study reported a 90% yield of enantiomerically pure products, showcasing the compound's compatibility with green chemistry principles. This advancement aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.
Despite these promising developments, challenges remain in scaling up the production of methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate. Current synthetic routes often involve multi-step processes with moderate yields, as noted in a recent review in Organic Process Research & Development. However, emerging technologies such as flow chemistry and biocatalytic cascades offer potential solutions to these limitations, as evidenced by preliminary results from industrial collaborations.
In conclusion, methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate (CAS: 104629-95-0) represents a valuable building block in pharmaceutical research, with applications ranging from prodrug design to asymmetric synthesis. Ongoing studies continue to uncover its potential, particularly in the context of targeted drug delivery and sustainable chemistry. Future research should focus on optimizing synthetic pathways and expanding its therapeutic applications.
104629-95-0 (methyl (3S)-3-hydroxy-5-(methylsulfanyl)pentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)